N-benzhydryl-2-{[4-methyl-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

• Molecular Formula: C22H20N4OS2
• Molecular Weight: 420.6 g/mol
• IUPAC Name: N-benzhydryl-2-[(4-methyl-5-thiophen-2-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C22H20N4OS2/c1-26-21(18-13-8-14-28-18)24-25-22(26)29-15-19(27)23-20(16-9-4-2-5-10-16)17-11-6-3-7-12-17/h2-14,20H,15H2,1H3,(H,23,27)
• InChI Key: XIERINMQVXRULL-UHFFFAOYSA-N
• SMILES: CN1C(=NN=C1SCC(=O)NC(C2=CC=CC=C2)C3=CC=CC=C3)C4=CC=CS4

Description

N-benzhydryl-2-{[4-methyl-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a compound that has been extensively studied for its potential pharmacological applications. It is a member of the triazole family, which is known for its diverse biological activities.

Mechanism of Action

The mechanism of action of N-benzhydryl-2-{[4-methyl-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and receptors in the body. It has been found to inhibit the activity of acetylcholinesterase, which is an enzyme that breaks down the neurotransmitter acetylcholine. It has also been found to modulate the activity of GABA receptors, which are involved in the regulation of neuronal activity.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. It has been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. It has also been found to exhibit antioxidant activity by scavenging free radicals. In addition, it has been found to modulate the activity of certain neurotransmitters, which may contribute to its potential use in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

N-benzhydryl-2-{[4-methyl-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it exhibits a range of biological activities. However, it also has some limitations. It is not very water-soluble, which can make it difficult to administer in certain experiments. In addition, its mechanism of action is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are several future directions for the study of N-benzhydryl-2-{[4-methyl-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide. One area of interest is the development of more water-soluble derivatives of the compound, which could improve its bioavailability and make it easier to administer in experiments. Another area of interest is the investigation of its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Finally, further studies are needed to fully understand its mechanism of action, which could lead to the development of more effective drugs based on this compound.

Synthesis Methods

The synthesis of N-benzhydryl-2-{[4-methyl-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide involves the reaction of 4-methyl-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol with N-benzhydryl-2-chloroacetamide. The reaction is carried out in the presence of a base such as sodium hydroxide or potassium carbonate. The product is then purified using column chromatography or recrystallization.

Scientific Research Applications

N-benzhydryl-2-{[4-methyl-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has been studied for its potential pharmacological applications. It has been found to exhibit antimicrobial, anticancer, anticonvulsant, and anti-inflammatory activities. It has also been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and depression.